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Compound of Interest

Compound Name: Socketol
CAS No.: 81340-57-0
Cat. No.: B1214978
Get Quote
. J

Technical Support Center: Socketol Alveolar
Socket Retention

This technical support center provides researchers, scientists, and drug development
professionals with guidance on troubleshooting and improving the retention of Socketol in the
alveolar socket during experimental applications.

Frequently Asked Questions (FAQS)
Q1: What is Socketol and what are its active components?

Socketol is a paste designed for the treatment of post-extraction wounds, specifically for
managing dry socket (alveolar osteitis). Its formulation provides analgesic and antiseptic effects
to alleviate pain and prevent infection. The active ingredients are lidocaine hydrochloride
monohydrate, phenoxyethanol, thymol, and Peru balsam.[1][2]

Q2: What is the intended mechanism of action of Socketol in the alveolar socket?
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Socketol is designed to adhere to the moist environment of the tooth socket.[3] It contains
lidocaine hydrochloride for pain relief, while phenoxyethanol and thymol provide antiseptic
properties.[3][4][5] Peru balsam is included for its antibacterial effects and to promote
granulation tissue formation, which can aid in wound healing.[3][6] The paste acts as a physical
barrier, protecting the exposed bone and nerve endings from stimuli.

Q3: What are the known properties of Socketol's paste base?

The paste base of Socketol is formulated to adhere effectively within the moist environment of
the alveolar socket.[3] It is designed to be slowly and completely resorbed.[7][8]

Q4: How long is Socketol expected to be retained in the alveolar socket under normal
conditions?

The product information indicates that Socketol is slowly absorbed. One source suggests it is
absorbed in approximately 5-6 days.[9] However, retention can be influenced by various
patient-specific and procedural factors.

Q5: What factors can negatively influence the retention of Socketol?

Several factors can impact the retention of any intra-alveolar dressing, including:

o Excessive bleeding or saliva flow: This can dilute the paste and hinder its adherence to the
socket walls.

» Disruption of the blood clot: Premature loss or disintegration of the initial blood clot can
create a less stable base for the paste.[8]

o Patient activities: Actions such as vigorous rinsing, smoking, or drinking through a straw can
create negative pressure and dislodge the dressing.

e Surgical trauma: Excessive trauma to the surrounding tissues during extraction can affect the
socket's anatomy and the stability of the dressing.[10]

e Poor oral hygiene: Bacterial contamination can lead to inflammation and enzymatic
degradation of the dressing.[11]
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Issue Encountered

Potential Cause

Suggested
Troubleshooting Steps

Socketol paste appears to be
washing out prematurely
(within 24-48 hours).

- Inadequate initial placement-
Excessive post-operative
bleeding or salivary flow-
Patient non-compliance with

post-operative instructions

- Ensure the socket is
thoroughly debrided and gently
dried before application to
optimize initial adhesion.-
Advise the patient to avoid
vigorous rinsing, spitting, or
smoking for at least 24 hours
post-application.- Consider the
use of a suture to help retain a
gauze strip carrier for the
Socketol paste, especially in

shallow sockets.[12]

Difficulty in applying the

Socketol paste into the socket.

- Inappropriate cannula size-
Viscosity of the paste at room

temperature

- Ensure the provided
application cannula is securely
attached to the syringe.[2]- If
the paste is too viscous, gently
warm the syringe in hand for a

few minutes before application.

Inconsistent results in
experimental studies

evaluating Socketol's efficacy.

- Variable retention times
between subjects- Inconsistent

placement technique

- Standardize the application
protocol across all subjects,
including the amount of paste
used (filling the socket
approximately halfway).[2]-
Implement a method to visually
assess and score the retention
of the paste at follow-up

appointments.

Observed inflammatory
response in surrounding

tissues.

- Allergic reaction to one of the
components (e.g., Peru

balsam)- Pre-existing infection

- Review patient history for
known allergies to fragrances,
cinnamon, or local anesthetics.
[3][13]- Ensure the socket is
thoroughly irrigated and

debrided to remove any
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infectious material before

applying Socketol.[14]

Quantitative Data Summary

Parameter Value Source

Lidocaine Hydrochloride
Monohydrate in Socketol 150 mg per 1 g of paste [1][2]

Paste

Phenoxyethanol in Socketol

100 mg per 1 g of paste [1][2]
Paste
Thymol in Socketol Paste 5 mg per 1 g of paste [1][2]
Peru Balsam in Socketol Paste 30 mg per 1 g of paste [11[2]
Recommended Fill Volume of ] ]

Approximately half-filled [2]
Alveolar Socket
Approximate Absorption Time 5-6 days [9]

Experimental Protocols
Protocol 1: In Vitro Evaluation of Socketol Adhesion and
Cohesion

Objective: To assess the adhesive and cohesive properties of Socketol in a simulated oral

environment.
Methodology:

e Substrate Preparation: Prepare standardized bovine bone blocks with simulated alveolar
sockets of uniform dimensions.

o Socketol Application: Apply a standardized amount of Socketol paste into each simulated
socket.

e Adhesion Testing:
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o Submerge the bone blocks in artificial saliva at 37°C in a shaking water bath to simulate
oral fluid dynamics.

o At predetermined time points (e.g., 1, 4, 8, 12, 24, 48 hours), remove the blocks and
measure the remaining amount of Socketol gravimetrically.

o Cohesion Testing:
o Apply a standardized amount of Socketol to a flat bone surface.

o Perform a pull-off test using a tensiometer to measure the force required to break the
cohesive bond within the paste at various time points after immersion in artificial saliva.

» Data Analysis: Compare the weight loss over time and the cohesive strength to evaluate the
paste's retention characteristics.

Protocol 2: In Vivo Assessment of Socketol Retention in
a Preclinical Model

Objective: To evaluate the retention of Socketol in an in vivo animal model.
Methodology:

» Animal Model: Utilize a suitable animal model, such as beagle dogs, which have a dental
arcade that allows for extraction and subsequent evaluation.[15][16]

e Surgical Procedure:

o Under general anesthesia, perform extractions of selected teeth (e.g., premolars).

o Create standardized, non-critical size defects to ensure consistent socket morphology.
o Socketol Application:

o In the test group, apply a measured amount of Socketol to the extraction sockets.

o The control group sockets can be left to heal naturally or treated with a placebo paste.
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e Retention Assessment:

o At specified time points (e.g., 1, 3, 5, 7 days) post-application, perform clinical
assessments.

o Visually score the percentage of the socket still filled with the paste.

o Alternatively, incorporate a radiopaque marker into the Socketol formulation to allow for
radiographic assessment of retention over time.

» Histological Analysis: At the end of the study period, collect tissue samples for histological
analysis to evaluate tissue response to the Socketol paste.

o Data Analysis: Statistically compare the retention scores or radiographic measurements
between different time points and with the control group.

Visualizations
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Caption: Experimental workflow for evaluating Socketol retention.
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Factors Influencing Socketol Retention
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Caption: Factors influencing the retention of Socketol in the alveolar socket.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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